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Compound of Interest

Compound Name: Prim-O-Glucosylcimifugin

Cat. No.: B192187

Introduction

Prim-O-Glucosylcimifugin (CAS: 80681-45-4) is a chromone glycoside and a primary
bioactive component isolated from the roots of Saposhnikovia divaricata and other medicinal
plants.[1][2] It is a subject of increasing interest in biomedical research due to its various
pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.[3]
[4] Accurate and reproducible experimental results rely on the correct preparation and storage
of Prim-O-Glucosylcimifugin stock solutions. This document provides a detailed protocol for
the preparation, storage, and handling of Prim-O-Glucosylcimifugin stock solutions for in vitro
and in vivo research applications.

Physicochemical Properties

A summary of the key physicochemical properties of Prim-O-Glucosylcimifugin is presented
in the table below.
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Property Value Reference

Molecular Formula C22H28011 [2][5]

Molecular Weight 468.45 g/mol [3161[7]

CAS Number 80681-45-4 [1][2]

Appearance White crystalline powder [8]

Purity Typically >95% (HPLC) [2]
Solubility

Prim-O-Glucosylcimifugin is soluble in several organic solvents. The choice of solvent is
critical and should be guided by the specific requirements of the downstream application,
particularly concerning solvent toxicity in cell-based assays.

Solvent Solubility Notes

[6] Sonication may be

required.[6] Moisture-

DMSO (Dimethyl Sulfoxide) =55 mg/mL (117.41 mM) ]
absorbing DMSO can reduce
solubility; use fresh DMSO.[3]
> 150 mg/mL (320.20 mM) [1]
93-94 mg/mL (198.52-200.66 2]
mM)
Methanol Soluble [8]

2 mg/mL (4.27 mM) in 10%
In vivo formulation DMSO + 40% PEG300 + 5%
Tween 80 + 45% Saline

[6] Sonication is

recommended.[6]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of Prim-O-
Glucosylcimifugin in DMSO.

Materials

e Prim-O-Glucosylcimifugin powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

o Pipettes and sterile filter tips

Procedure

» Pre-weighing Preparation: Allow the vial of Prim-O-Glucosylcimifugin to equilibrate to room
temperature before opening to prevent condensation of moisture onto the powder.

e Weighing: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical
balance. Carefully weigh the desired amount of Prim-O-Glucosylcimifugin. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 4.68 mg of Prim-O-Glucosylcimifugin
(Molecular Weight = 468.45 g/mol ).

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the weighed
Prim-O-Glucosylcimifugin. For the example above, add 1 mL of DMSO.

» Dissolution: Cap the tubel/vial tightly and vortex thoroughly until the powder is completely
dissolved. If necessary, sonicate the solution in a water bath for a few minutes to aid
dissolution.[6]

 Sterilization (Optional): If required for sterile cell culture applications, the stock solution can
be sterilized by passing it through a 0.22 um syringe filter. Ensure the filter is compatible with
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DMSO.

» Aliquoting and Storage: It is recommended to prepare and use the solution on the same day.
[1][2] However, if storage is necessary, aliquot the stock solution into smaller, single-use
volumes in tightly sealed vials to avoid repeated freeze-thaw cycles.[2][9] Store the aliquots
at -20°C or -80°C.

Storage and Stability

Proper storage is crucial to maintain the integrity of Prim-O-Glucosylcimifugin stock

solutions.
Form Storage Temperature Stability
Solid Powder -20°C Up to 3 years[6]
In Solvent -80°C Up to 1 year[6]
Up to 1 month[9] (or several
-20°C months according to another

source[1])

Note: It is best practice to use freshly prepared solutions. If using stored solutions, allow the
aliquot to thaw completely and bring it to room temperature before use. Vortex briefly before

diluting into your experimental medium.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the preparation of Prim-O-

Glucosylcimifugin stock solution.
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Workflow for Prim-O-Glucosylcimifugin Stock Solution Preparation
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Inhibitory Action of Prim-O-Glucosylcimifugin on JAK2/STAT3 Pathway

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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